(4-Oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 5-chloro-2-nitrobenzoate

• IUPAC Name: (4-oxo-1,2,3-benzotriazin-3-yl)methyl 5-chloro-2-nitrobenzoate
• InChI: InChI=1S/C15H9ClN4O5/c16-9-5-6-13(20(23)24)11(7-9)15(22)25-8-19-14(21)10-3-1-2-4-12(10)17-18-19/h1-7H,8H2
• InChI Key: LXSDEESKHDPVCL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(N=N2)COC(=O)C3=C(C=CC(=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C15H9ClN4O5
• Molecular Weight: 360.71 g/mol

Description

The compound “(4-Oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 5-chloro-2-nitrobenzoate” is a heterocyclic organic compound.

Synthesis Analysis

The traditional method of synthesis of a 3-alkyl-1,2,3-benzotriazin-4-one is to diazotize an appropriately substituted N-alkylanthranilamide. This methodology has been applied to the synthesis of a series of 1,x-bis-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)alkanes by bis-diazotization of the appropriate bis-anthranilamide.

Molecular Structure Analysis

The crystal structures of a series of bis-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)alkanes have been determined by single crystal X-ray diffraction analysis. The structural parameters of the triazinone rings in these compounds do not display systematic differences with respect to those reported for a few analogous compounds.

Chemical Reactions Analysis

The ionization of the liberated hydroxy component by the starting resin-bound amine provides a useful color indicator of the progress of acylation reactions.

Physical And Chemical Properties Analysis

The related compound O-(3,4-Dihydro-4-oxo-1,2,3-benzotriazin-3-yl)-N,N,N’,N’-tetramethyluronium Tetrafluoroborate is a solid at 20 degrees Celsius and is soluble in acetonitrile. It should be stored under inert gas at a temperature between 0-10°C. It’s sensitive to light, moisture, and heat.

Scientific Research Applications

GPR139 Agonist for Disease Treatment

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Antiviral and Antimicrobial Properties

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Positive Allosteric Modulation of AMPA Receptors

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Cyclization Modes and Synthetic Simplicity

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HIV-1 Integrase Strand Transfer Inhibition

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Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned in the available resources, it’s known that similar compounds are used as condensation reagents in peptide synthesis.

Safety and Hazards

The related compound O-(3,4-Dihydro-4-oxo-1,2,3-benzotriazin-3-yl)-N,N,N’,N’-tetramethyluronium Tetrafluoroborate is harmful if swallowed and causes severe skin burns and eye damage. It’s recommended to avoid breathing dusts or mists, and to wear protective gloves, clothing, and eye/face protection when handling this compound.

Future Directions

While specific future directions for this compound are not mentioned in the available resources, similar compounds are being used in the synthesis of macrocyclic polyamine derivatives with various lengths of linkers, indicating potential applications in the field of medicinal chemistry and drug design.